Cas no 29246-20-6 (3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione)

• Product Name: 3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione
• CAS No: 29246-20-6
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 239402
• PubChem ID: 22027001
• Update Time: 2024-02-29

3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione Chemical and Physical Properties

Names and Identifiers

• 2,7-Benzodioxecin-1,8-dione,3,4,5,6-tetrahydro-
• 1,4-Butanediol, cyclic phthalate (8CI)
• Phthalicacid, cyclic tetramethylene ester (8CI)
• Phthalic acid tetramethylene ester
• 3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione
• 1,2-Benzenedicarboxylic acid, 1,4-butanediyl ester
• 3,4,5,6-tetrahydrobenzo[c][1,6]dioxecine-1,8-dione

• Inchi： 1S/C12H12O4/c13-11-9-5-1-2-6-10(9)12(14)16-8-4-3-7-15-11/h1-2,5-6H,3-4,7-8H2
• InChI Key： CAWGQUPKYLTTNX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=O)OCCCC1)=O

Computed Properties

• Exact Mass: 220.074
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins